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Technical Monograph: Molecular Structure and Weight of 2-Chloro-4'-isopropylacetophenone

Executive Summary

2-Chloro-4'-isopropylacetophenone (CAS: 21886-60-2) is a specialized phenacyl chloride
derivative functioning as a high-value electrophilic building block in organic synthesis.[1] It is
primarily utilized in the development of beta-amino ketone pharmaceuticals (muscle relaxants)
and agrochemical active ingredients. Its structural uniqueness lies in the para-isopropyl group,
which introduces specific steric bulk and lipophilicity, influencing the pharmacokinetic profile
(LogP) of downstream Active Pharmaceutical Ingredients (APIs). This guide details its
molecular architecture, synthesis via Friedel-Crafts acylation, and validation protocols for drug
discovery applications.

Molecular Identity & Physicochemical Properties

The molecule consists of a benzene ring substituted at the para position with an isopropyl
group and at the acyl position with an alpha-chloroacetyl moiety.
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Table 1: Core Chemical Data

Property Data

IUPAC Name 2-Chloro-1-(4-propan-2-ylphenyl)ethanone

Common Synonyms -Chloro-4-isopropylacetophenone; 4'-

Isopropylphenacyl chloride

CAS Registry Number 21886-60-2
C
Molecular Formula H
Clo
Molecular Weight 196.67 g/mol
Exact Mass 196.065 g/mol
Appearance Low-melting solid (Crystalline)

Soluble in DCM, EtOAc, Chloroform; Insoluble

Solubility i Wat
in Water

Reactive Moiety -Chloroketone (Alkylating agent)

Structural Analysis & Connectivity
The molecular weight of 196.67 g/mol is derived from a specific atomic connectivity that
dictates its reactivity.

e Lipophilic Tail (Isopropyl Group): The -CH(CH

)

group at the para position acts as an electron-donating group (via hyperconjugation), weakly
activating the ring but primarily serving to increase the lipophilicity of the molecule. In drug
design, this mimics the leucine side chain or simply adds hydrophobic bulk to fit into specific
receptor pockets (e.g., sodium channel blockers).
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o Electrophilic Head (Phenacyl Chloride): The C(2) position is highly electrophilic due to the
adjacent carbonyl (electron-withdrawing) and the chlorine atom (good leaving group). This
makes the molecule an ideal substrate for S

2 reactions with amines, thiols, and alkoxides.

Synthesis: Friedel-Crafts Acylation

The industrial standard for synthesizing 2-Chloro-4'-isopropylacetophenone is the Friedel-
Crafts acylation of cumene (isopropylbenzene). This method is preferred for its atom economy
and direct access to the para isomer.

Reaction Pathway Diagram
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Figure 1: Friedel-Crafts acylation pathway converting Cumene to the target phenacyl chloride.

Experimental Protocol (Lab Scale)

» Reagents: Cumene (1.0 eq), Chloroacetyl chloride (1.1 eq), Anhydrous AICI

(1.2 eq), Dichloromethane (DCM) as solvent.

e Step 1: Suspend AICI

in dry DCM at 0°C under nitrogen atmosphere.

e Step 2: Add chloroacetyl chloride dropwise, maintaining temperature < 5°C.
o Step 3: Add cumene slowly. The solution will darken (formation of acylium ion complex).

o Step 4: Stir at 0°C for 1 hour, then warm to room temperature (25°C) for 2 hours.
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e Step 5 (Quench): Pour mixture over crushed ice/HCI to hydrolyze aluminum salts.
e Step 6 (Isolation): Extract with DCM, wash with brine, dry over MgSO
, and concentrate in vacuo. Recrystallize from hexane/ethanol if necessary.

Analytical Characterization (Validation)

To ensure the integrity of the molecular structure during research, the following spectral

signatures must be validated.

Table 2: Diagnostic Spectral Data
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Technique

Signal

Assignment

H-NMR (CDCI

)

1.28 (d, 6H)

Isopropyl Methyls (-CH

)

2.98 (sept, 1H)

Isopropyl Methine (-CH-)

4.65 (s, 2H)

-Methylene (-CH

cl)

7.35 (d, 2H), 7.90 (d, 2H)

Aromatic Protons (AA'BB'

system)

IR Spectroscopy

1690 cm

C=0 Stretch (Conjugated

Ketone)

2960 cm

C-H Stretch (Aliphatic)

Mass Spectrometry

m/z 196 / 198

Molecular lon (M

) - 3:1 ratio (Cl isotope)

m/z 147

Base Peak [M - CH
Cl]

(Isopropylbenzoyl cation)

Applications in Drug Development

This molecule serves as a critical "scaffold expander” in Structure-Activity Relationship (SAR)

studies. By replacing a methyl group (common in Tolperisone) with an isopropyl group,

researchers can modulate the lipophilicity and metabolic stability of the drug candidate.

Workflow: Synthesis of Beta-Amino Ketones (Muscle

Relaxants)
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The primary application is the synthesis of Tolperisone analogs via nucleophilic substitution
with secondary amines (e.g., piperidine).

2-Chloro-4'-isopropylacetophenone

mination

<—r
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orms C-N Bond

]
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REAEE

Reduction (NaBH4)
(Optional)

hiral Resolution

]
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Click to download full resolution via product page

Figure 2: Synthetic workflow for converting the target molecule into bioactive amino-ketone or
amino-alcohol analogs.

Key Mechanism: The

-carbon is attacked by the lone pair of the amine (e.g., piperidine). The chlorine is displaced as
chloride. The resulting

-aminoketone is often the pharmacophore responsible for sodium channel blocking activity,
useful in treating spasticity.
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Safety & Handling

e Lachrymator: Like most

-haloketones (e.g., phenacyl chloride/tear gas), this compound is a potent lachrymator. It
causes severe eye and respiratory irritation.

e Handling: Must be handled in a fume hood. Double-gloving (Nitrile) is recommended.

o Storage: Store under inert gas (Argon) at 2-8°C to prevent hydrolysis or degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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